N-(4-fluorobenzyl)-N-methyl-1-(1-naphthylmethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N-methyl-1-(naphthalen-1-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C22H19FN4O/c1-26(13-16-9-11-19(23)12-10-16)22(28)21-15-27(25-24-21)14-18-7-4-6-17-5-2-3-8-20(17)18/h2-12,15H,13-14H2,1H3
• InChI Key: CIRVAMIYDXZKJW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)F)C(=O)C2=CN(N=N2)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H19FN4O
• Molecular Weight: 374.4 g/mol

Description

N-(4-fluorobenzyl)-N-methyl-1-(1-naphthylmethyl)-1H-1,2,3-triazole-4-carboxamide, commonly known as FBTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FBTA belongs to the class of triazole-containing compounds that have been reported to possess diverse biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.

Mechanism of Action

The mechanism of action of FBTA is not fully understood. However, it has been suggested that FBTA exerts its biological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. FBTA has also been reported to inhibit the activity of various enzymes, including COX-2 and MMP-9, which are involved in cancer and inflammation.
Biochemical and Physiological Effects:
FBTA has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and inhibit the activity of various enzymes. FBTA has also been shown to possess anti-oxidant activity and to protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

FBTA has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to possess diverse biological activities. However, there are also some limitations to using FBTA in lab experiments. For example, its mechanism of action is not fully understood, and its bioavailability and toxicity profile are not well characterized.

Future Directions

There are several future directions for the research on FBTA. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its chemical structure to improve its bioavailability and reduce its toxicity. Additionally, FBTA can be used as a lead compound for the development of new drugs with improved efficacy and safety profiles. Finally, FBTA can be used as a tool compound to study various biological processes and signaling pathways.

Synthesis Methods

The synthesis of FBTA involves a multi-step process that includes the condensation of 4-fluorobenzylamine with 1-naphthaldehyde to form the corresponding Schiff base, which is then reduced to the corresponding amine. The amine is further reacted with 4-carboxy-1H-1,2,3-triazole to obtain the final product, FBTA.

Scientific Research Applications

FBTA has been extensively studied for its potential applications in drug discovery and development. It has been reported to possess anti-cancer activity by inhibiting the growth of cancer cells in vitro and in vivo. FBTA has also been shown to possess anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. Additionally, FBTA has been reported to possess anti-microbial activity against a wide range of bacteria and fungi.